Cas no 164204-79-9 (Uvarigranol B)

• Product Name: Uvarigranol B
• CAS No: 164204-79-9
• MF: C₂₃H₂₂O₈
• MW: 426.4160
• CID: 195468
• PubChem ID: 133561686
• Update Time: 2024-11-01

Uvarigranol B Chemical and Physical Properties

Names and Identifiers

• 5-Cyclohexene-1,2,3,4-tetrol,2-[(benzoyloxy)methyl]-, 3-acetate 4-benzoate, (1S,2R,3S,4R)-
• 5-Cyclohexene-1,2,3,4-tetrol,2-[(benzoyloxy)methyl]-, 3-acetate 4-benzoate, [1S-(1a,2b,3b,4a)]-
• Uvarigranol B
• (1S,2R,3S,4R)-2-[(Benzoyloxy)methyl]-5-cyclohexene-1,2,3,4-tetrol 3-acetate 4-benzoate
• (6-Acetyloxy-5-benzoyloxy-1,2-dihydroxycyclohex-3-en-1-yl)methyl benzoate
• AKOS037514899
• 164204-79-9
• DA-78805

• Inchi： 1S/C23H22O8/c1-15(24)30-20-18(31-22(27)17-10-6-3-7-11-17)12-13-19(25)23(20,28)14-29-21(26)16-8-4-2-5-9-16/h2-13,18-20,25,28H,14H2,1H3
• InChI Key： WTFRADBWXYQLMA-UHFFFAOYSA-N
• SMILES： O([H])C1(C([H])([H])OC(C2C([H])=C([H])C([H])=C([H])C=2[H])=O)C([H])(C([H])=C([H])C([H])(C1([H])OC(C([H])([H])[H])=O)OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)O[H]

Computed Properties

• Exact Mass: 426.13146766g/mol
• Monoisotopic Mass: 426.13146766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119
• XLogP3: 2.1

Experimental Properties

• Color/Form: Powder
• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 608.4±55.0 °C at 760 mmHg
• Flash Point: 209.4±25.0 °C
• Solubility: Almost insoluble (0.085 g/l) (25 º C),
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Uvarigranol B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters